5-bromo-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]furan-2-carboxamide
• InChI: InChI=1S/C20H23BrN2O4/c1-12(2)10-23-14-9-13(22-18(24)16-7-8-17(21)27-16)5-6-15(14)26-11-20(3,4)19(23)25/h5-9,12H,10-11H2,1-4H3,(H,22,24)
• InChI Key: LNKHJGASOMSTBD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NC(=O)C3=CC=C(O3)Br)OCC(C1=O)(C)C
• Molecular Formula: C20H23BrN2O4
• Molecular Weight: 435.3 g/mol

Description

5-bromo-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C20H23BrN2O4 and its molecular weight is 435.318. The purity is usually 95%.
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Scientific Research Applications

Antiprotozoal Agents

Research has demonstrated that compounds with structural features such as bromofuran moieties and imidazo[1,2-a]pyridines exhibit strong DNA affinities and have shown promising in vitro and in vivo activities against protozoal infections like Trypanosoma brucei rhodesiense and Plasmodium falciparum, which are responsible for sleeping sickness and malaria, respectively. These compounds, through various synthetic routes, have been identified as potential antiprotozoal agents, highlighting their significance in the development of new therapeutic strategies against protozoal diseases (Ismail et al., 2004).

Antimicrobial Agents

Novel analogs containing benzothiazole and pyrazole moieties have been designed and synthesized, showing significant antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. These compounds exhibit their antibacterial activity at non-cytotoxic concentrations, suggesting their potential as antimicrobial agents (Palkar et al., 2017).

Materials Science Applications

In materials science, the incorporation of furandicarboxamide moieties into poly(ester amide)s has been studied for its influence on hydrogen bonding, which is crucial for the thermal and mechanical properties of polymers. Such studies are essential for developing new materials with tailored properties for specific applications (Wilsens et al., 2014).

Synthesis of Novel Heterocycles

Research into the synthesis of novel heterocycles, such as oxazepines and benzodiazepines fused with benzimidazole, has been conducted. These studies not only expand the chemical space of heterocyclic compounds but also contribute to the development of new molecules with potential application in pharmaceuticals and materials science (Almansour et al., 2016).